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Compound of Interest

Compound Name: N-Methyl-2-pyridin-4-ylacetamide

Cat. No.: B3155640 Get Quote

A comprehensive analysis for researchers, scientists, and drug development professionals.

Introduction

The compound "N-Methyl-2-pyridin-4-ylacetamide" is not well-characterized in publicly

available scientific literature, with no definitive CAS number or extensive experimental data

associated with this specific chemical name. The structural interpretation of this name suggests

an N-methyl acetamide moiety with a pyridin-4-yl group attached at the alpha-carbon.

Given the limited information on the requested compound, this guide will focus on a closely

related and well-documented structural isomer: N-(4-methylpyridin-2-yl)acetamide (CAS No.

5327-32-2). This compound shares the same molecular formula (C₈H₁₀N₂O) and molecular

weight (150.18 g/mol ) but differs in the position of the methyl group and the point of

attachment of the acetamide group to the pyridine ring.[1][2] N-(4-methylpyridin-2-yl)acetamide

serves as a valuable case study for understanding the physicochemical properties, synthesis,

and analytical characterization of this class of compounds.

This technical guide provides a detailed overview of the chemical structure, properties, and a

standard synthesis protocol for N-(4-methylpyridin-2-yl)acetamide, adhering to the data

presentation and visualization requirements for an in-depth scientific resource.
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N-(4-methylpyridin-2-yl)acetamide is composed of a pyridine ring, which is a fundamental

heterocyclic scaffold in medicinal chemistry, and an acetamide group.[1] The pyridine ring is

substituted with a methyl group at the 4-position and is linked to the acetamide group at the 2-

position.[1]

Below is a summary of the key quantitative data for N-(4-methylpyridin-2-yl)acetamide.

Property Value Reference

IUPAC Name
N-(4-methylpyridin-2-

yl)acetamide
[2]

CAS Number 5327-32-2 [1][2]

Molecular Formula C₈H₁₀N₂O [2]

Molecular Weight 150.18 g/mol [2][3]

InChI Key
QGZHGSGLCZEGHA-

UHFFFAOYSA-N
[3]

SMILES CC1=CC(=NC=C1)NC(=O)C [2]

Form Solid

Topological Polar Surface Area 42 Å² [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
2 [2]

Rotatable Bond Count 1 [2]

Mandatory Visualizations
The following diagrams illustrate the chemical structure of N-(4-methylpyridin-2-yl)acetamide

and a typical experimental workflow for its synthesis.
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Figure 1: 2D structure of N-(4-methylpyridin-2-yl)acetamide.
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Reactants:
2-Amino-4-methylpyridine

Acetic Anhydride

Reaction:
Warm mixture to 70°C

for 2 hours

1. Combine

Cooling:
Cool to room
temperature

2. After 2h

Crystallization:
Add diethyl ether to

induce crystallization

3. Induce Precipitation

Isolation:
Filter the white
needle crystals

4. Separate Solid

Drying:
Dry in vacuo

5. Remove Solvent

Final Product:
N-(4-methylpyridin-2-yl)-acetamide

(95% yield)

6. Obtain Pure Product

Click to download full resolution via product page

Figure 2: Synthesis workflow for N-(4-methylpyridin-2-yl)acetamide.

Experimental Protocols
The synthesis of N-(4-methylpyridin-2-yl)acetamide is typically achieved through the N-

acylation of 2-amino-4-methylpyridine with acetic anhydride.[1][3] This is a robust and high-

yielding reaction.

Synthesis of N-(4-methylpyridin-2-yl)-acetamide[3]

Materials:

2-Amino-4-methylpyridine (99.0 g, 91.5 mmol)

Acetic anhydride (250 mL)
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Diethyl ether (100 mL)

Procedure:

In a suitable reaction vessel, combine 2-amino-4-methylpyridine (99.0 g) and acetic

anhydride (250 mL).

Warm the reaction mixture to 70°C and maintain this temperature for 2 hours.

After the 2-hour reaction time, cool the mixture to room temperature.

Add diethyl ether (100 mL) to the cooled mixture to induce crystallization.

The product will precipitate as white needle-like crystals.

Collect the crystals by filtration.

Dry the collected product in vacuo to afford N-(4-methyl-pyridin-2-yl)-acetamide.

Expected Yield: 130 g (95%)

Biological Activity and Signaling Pathways
There is limited specific information in the public domain regarding the detailed biological

activity and signaling pathway involvement of N-(4-methylpyridin-2-yl)acetamide. However, the

pyridine and acetamide moieties are common features in many biologically active compounds.

For instance, various substituted pyridinyl acetamide derivatives have been investigated for

their potential as pesticidal and antifungal agents.[4]

The primary role of N-(4-methylpyridin-2-yl)acetamide in drug discovery and development

appears to be as a versatile building block for the synthesis of more complex molecules. For

example, it can be a precursor for creating compounds that link different heterocyclic rings,

which is a common strategy in the design of novel therapeutic agents.[1]

Due to the lack of specific data on its interaction with biological pathways, a signaling pathway

diagram cannot be provided at this time. Further research would be required to elucidate its

specific biological functions and mechanisms of action.
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Conclusion
While the initially requested "N-Methyl-2-pyridin-4-ylacetamide" is not a well-documented

compound, this technical guide has provided a comprehensive overview of the closely related

structural isomer, N-(4-methylpyridin-2-yl)acetamide. The provided data on its chemical

structure, physicochemical properties, and a detailed, high-yielding synthesis protocol offer

valuable insights for researchers working with pyridinyl acetamide derivatives. The amenability

of this compound to straightforward synthesis makes it a useful building block in medicinal

chemistry and materials science. Future studies are needed to fully characterize the biological

activities of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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